Cas no 10133-81-0 (9H-Thioxanthene, 10-oxide)

9H-Thioxanthene, 10-oxide structure
Product name:9H-Thioxanthene, 10-oxide
9H-Thioxanthene, 10-oxide Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthene, 10-oxide
- Thioxanthen-10-oxid
- CHEMBL79641
- SCHEMBL36333
- DTXSID00415933
- 10H-dibenzo[b,e]thiopyran 5-oxide
- 9H-thioxanthene 10-oxide
- InChI=1/C13H10OS/c14-15-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H
- 10133-81-0
-
- Inchi: InChI=1S/C13H10OS/c14-15-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H2
- InChI Key: PKICNJBYRWRABI-UHFFFAOYSA-N
- SMILES: C1C2=CC=CC=C2S(=O)C3=CC=CC=C31
Computed Properties
- Exact Mass: 214.0453
- Monoisotopic Mass: 214.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 17.07
- LogP: 3.62320
9H-Thioxanthene, 10-oxide Related Literature
-
Christopher D. Gabbutt,B. Mark Heron,Suresh B. Kolla,Colin Kilner,Simon J. Coles,Peter N. Horton,Michael B. Hursthouse Org. Biomol. Chem. 2008 6 3096
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